Cas no 2228181-33-5 (1-fluoro-4-methyl(propan-2-yl)aminobutan-2-ol)

• Product Name: 1-fluoro-4-methyl(propan-2-yl)aminobutan-2-ol
• CAS No: 2228181-33-5
• MF: C₈H₁₈FNO
• MW: 163.233026027679
• CID: 5936171
• PubChem ID: 165629176
• Update Time: 2025-06-15

1-fluoro-4-methyl(propan-2-yl)aminobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-methyl(propan-2-yl)aminobutan-2-ol
• 2228181-33-5
• EN300-1769559
• 1-fluoro-4-[methyl(propan-2-yl)amino]butan-2-ol

• Inchi： 1S/C8H18FNO/c1-7(2)10(3)5-4-8(11)6-9/h7-8,11H,4-6H2,1-3H3
• InChI Key： FFKWBKRBKIGBDY-UHFFFAOYSA-N
• SMILES： FCC(CCN(C)C(C)C)O

Computed Properties

• Exact Mass: 163.137242360g/mol
• Monoisotopic Mass: 163.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-fluoro-4-methyl(propan-2-yl)aminobutan-2-ol

Comprehensive Overview of 1-Fluoro-4-methyl(propan-2-yl)aminobutan-2-ol (CAS No. 2228181-33-5)

1-Fluoro-4-methyl(propan-2-yl)aminobutan-2-ol (CAS No. 2228181-33-5) is a fluorinated organic compound with a unique structural framework, combining a fluorine atom with an amino alcohol moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both fluoro and amino alcohol functional groups makes it a versatile intermediate for synthesizing compounds with enhanced metabolic stability and target specificity.

In recent years, the demand for fluorinated compounds like 1-fluoro-4-methyl(propan-2-yl)aminobutan-2-ol has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for fluorinated pharmaceuticals, which often exhibit improved bioavailability and resistance to enzymatic degradation. The compound's CAS No. 2228181-33-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry.

The synthesis of 1-fluoro-4-methyl(propan-2-yl)aminobutan-2-ol typically involves multi-step organic reactions, including fluorination and amination processes. Its propan-2-yl (isopropyl) group contributes to steric hindrance, which can influence the compound's reactivity and interaction with biological targets. This property is particularly valuable in designing selective enzyme inhibitors or receptor modulators, aligning with current trends in precision medicine.

From an environmental perspective, the compound's fluorine component raises questions about biodegradability and eco-toxicity, topics increasingly prioritized in green chemistry initiatives. Analytical studies on CAS No. 2228181-33-5 often focus on optimizing synthetic routes to minimize waste and energy consumption, addressing the pharmaceutical industry's push toward sustainable practices.

In material science, derivatives of 1-fluoro-4-methyl(propan-2-yl)aminobutan-2-ol have been explored for their potential in liquid crystal formulations and polymer additives. The fluorine atom's electronegativity can alter material properties such as thermal stability and solubility, making it a candidate for high-performance coatings or electronic components. These applications resonate with the rising interest in advanced functional materials for renewable energy technologies.

Safety and handling protocols for 1-fluoro-4-methyl(propan-2-yl)aminobutan-2-ol emphasize standard laboratory precautions, given its status as a specialty chemical. While not classified as hazardous under major regulatory frameworks, proper ventilation and personal protective equipment (PPE) are recommended during handling. This aligns with broader workplace safety trends, where chemical risk assessment and occupational health are critical concerns.

In summary, 1-fluoro-4-methyl(propan-2-yl)aminobutan-2-ol (CAS No. 2228181-33-5) represents a compelling case study in modern synthetic chemistry. Its dual functionality as a fluorinated and amino alcohol derivative positions it at the intersection of multiple research domains, from drug development to sustainable materials. As scientific inquiries into fluorine chemistry and structure-activity relationships continue to evolve, this compound is poised to remain a focal point for innovation.